Cas no 110224-45-8 (Adenosine5'-(trihydrogen diphosphate), 2-[(3-aminopropyl)thio]- (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), 2-[(3-aminopropyl)thio]- (9CI)
• CAS No: 110224-45-8
• MF: C₁₃H₂₂N₆O₁₀P₂S
• MW: 516.360502719879
• CID: 150635
• PubChem ID: 194849
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), 2-[(3-aminopropyl)thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), 2-[(3-aminopropyl)thio]- (9CI)
• 2-((3-aminopropyl)thio)adenosine 5'-diphosphate
• 2-((3-Aminopropyl)thio)adenosine-ADP
• 2-[(3-aminopropyl)sulfanyl]adenosine 5'-(trihydrogen diphosphate)
• 2-Apta-ADP
• 2-((3-aminopropyl)thio)adenosine 5’-diphosphate
• 2-[(3-aminopropyl)sulfanyl]adenosine diphosphate
• ((2R,3S,4R,5R)-5-(6-Amino-2-((3-aminopropyl)thio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• DTXSID00911546
• [(2R,3S,4R,5R)-5-[6-amino-2-(3-aminopropylsulfanyl)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• 2-[(3-Aminopropyl)sulfanyl]-9-{5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• 110224-45-8

• Inchi： 1S/C13H22N6O10P2S/c14-2-1-3-32-13-17-10(15)7-11(18-13)19(5-16-7)12-9(21)8(20)6(28-12)4-27-31(25,26)29-30(22,23)24/h5-6,8-9,12,20-21H,1-4,14H2,(H,25,26)(H2,15,17,18)(H2,22,23,24)/t6-,8-,9-,12-/m1/s1
• InChI Key： GESRDRIVMAOVGE-WOUKDFQISA-N
• SMILES： S(CCCN)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)O)O1)O)O)N

Computed Properties

• Exact Mass: 516.05956
• Monoisotopic Mass: 516.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.6
• Topological Polar Surface Area: 284Ų

Experimental Properties

• Density: 2.24
• Boiling Point: 948.8°Cat760mmHg
• Flash Point: 527.6°C
• Refractive Index: 1.855
• PSA: 258.62